Cas no 20591-89-3 (diethyl ethyl(2-methoxyethyl)propanedioate)

• Product Name: diethyl ethyl(2-methoxyethyl)propanedioate
• CAS No: 20591-89-3
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• CID: 1398853
• PubChem ID: 30193
• Update Time: 2025-04-20

diethyl ethyl(2-methoxyethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl ethyl(2-methoxyethyl)propanedioate
• diethyl 2-ethyl-2-(2-methoxyethyl)propanedioate
• DTXSID30174602
• 20591-89-3

• Inchi： 1S/C12H22O5/c1-5-12(8-9-15-4,10(13)16-6-2)11(14)17-7-3/h5-9H2,1-4H3
• InChI Key： WWIJLWZJJVQVAH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)CCOC)=O

Computed Properties

• Exact Mass: 246.14676
• Monoisotopic Mass: 246.146724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.026
• Boiling Point: 301.5°C at 760 mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.437
• PSA: 61.83